molecular formula C10H12N2O2 B14819348 4-Amino-2-cyclopropoxybenzamide

4-Amino-2-cyclopropoxybenzamide

Cat. No.: B14819348
M. Wt: 192.21 g/mol
InChI Key: NKXCFDQFMJTCCW-UHFFFAOYSA-N
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Description

4-Amino-2-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position and an amino group at the 4-position of the benzene ring. This structural motif confers unique physicochemical and pharmacological properties, distinguishing it from other benzamide analogs. The cyclopropoxy group introduces steric and electronic effects that influence solubility, metabolic stability, and receptor binding affinity.

Properties

Molecular Formula

C10H12N2O2

Molecular Weight

192.21 g/mol

IUPAC Name

4-amino-2-cyclopropyloxybenzamide

InChI

InChI=1S/C10H12N2O2/c11-6-1-4-8(10(12)13)9(5-6)14-7-2-3-7/h1,4-5,7H,2-3,11H2,(H2,12,13)

InChI Key

NKXCFDQFMJTCCW-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)N)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-cyclopropoxybenzamide typically involves the reaction of 4-amino-2-hydroxybenzoic acid with cyclopropyl bromide under basic conditions to form the cyclopropoxy derivative. This intermediate is then converted to the benzamide through a condensation reaction with an appropriate amine.

Industrial Production Methods

Industrial production methods for 4-Amino-2-cyclopropoxybenzamide often involve optimizing the reaction conditions to maximize yield and purity. This includes controlling the temperature, pH, and reaction time, as well as using catalysts to enhance the reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-cyclopropoxybenzamide undergoes various types of chemical reactions, including:

    Oxidation: The amino group can be oxidized to form nitro derivatives.

    Reduction: The compound can be reduced to form amine derivatives.

    Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Substitution reactions typically involve nucleophiles such as halides or alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

4-Amino-2-cyclopropoxybenzamide has a wide range of scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme activity.

    Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Amino-2-cyclopropoxybenzamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 4-Amino-2-cyclopropoxybenzamide with structurally related benzamides, focusing on substituents, molecular properties, and reported bioactivities:

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) Key Properties/Applications Reference
4-Amino-2-cyclopropoxybenzamide Cyclopropoxy (2), Amino (4) C₁₀H₁₂N₂O₂ 192.22 (calculated) Hypothesized metabolic stability due to cyclopropoxy group; potential kinase inhibition
4-Amino-2-hydroxybenzamide Hydroxy (2), Amino (4) C₇H₈N₂O₂ 152.15 Higher solubility in polar solvents; antimicrobial activity reported
4-Amino-N-methylbenzamide Methylamino (N), Amino (4) C₈H₁₀N₂O 150.18 Improved membrane permeability; used in CNS drug development
4-Amino-N-(4-amino-2-methoxyphenyl)benzamide Methoxy (2), Amino (4,4') C₁₄H₁₅N₃O₂ 257.29 Dual amino groups enhance DNA intercalation; anticancer applications
4-Bromo-1,2-diaminobenzene Bromo (4), Amino (1,2) C₆H₆BrN₂ 201.03 Used as a synthetic intermediate in heterocycle synthesis

Physicochemical Properties

  • Stability: Cyclopropane rings are known to resist metabolic oxidation, which may prolong the half-life of 4-Amino-2-cyclopropoxybenzamide compared to compounds with labile substituents like methoxy groups .

Research Findings and Data Trends

  • A 2018 comparative study on 2-aminobenzamides highlighted that substituents at the 2-position significantly modulate bioactivity. For example, hydroxy groups enhance hydrogen bonding, while bulkier groups like cyclopropoxy may optimize pharmacokinetic profiles .
  • Molecular docking simulations suggest that 4-Amino-2-cyclopropoxybenzamide’s cyclopropoxy group creates van der Waals interactions with hydrophobic enzyme pockets, a feature absent in methoxy or hydroxy analogs .

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